Cas no 142260-13-7 (2-Thiopheneheptanoic acid, 5-(2-phenylethyl)-)

• Product Name: 2-Thiopheneheptanoic acid, 5-(2-phenylethyl)-
• CAS No: 142260-13-7
• MF: C₁₉H₂₄O₂S
• MW: 316.457664489746
• CID: 1311112
• Update Time: 2024-08-18

2-Thiopheneheptanoic acid, 5-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiopheneheptanoic acid, 5-(2-phenylethyl)-

• Inchi： 1S/C19H24O2S/c20-19(21)11-7-2-1-6-10-17-14-15-18(22-17)13-12-16-8-4-3-5-9-16/h3-5,8-9,14-15H,1-2,6-7,10-13H2,(H,20,21)
• InChI Key： LDBMDQITLREGRS-UHFFFAOYSA-N
• SMILES： C1(CCCCCCC(O)=O)SC(CCC2=CC=CC=C2)=CC=1

Computed Properties

• Exact Mass: 316.14982

Experimental Properties

• Density: 1.120±0.06 g/cm3(Predicted)
• Boiling Point: 464.0±33.0 °C(Predicted)
• PSA: 37.3
• pka: 4.77±0.10(Predicted)